Cas no 2976-13-8 (Isoxazole, 5-(2-furanyl)-3-phenyl-)
2976-13-8 structure
Product Name:Isoxazole, 5-(2-furanyl)-3-phenyl-
CAS No:2976-13-8
MF:C13H9NO2
MW:211.216063261032
CID:1440215
Update Time:2024-08-15
Isoxazole, 5-(2-furanyl)-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Isoxazole, 5-(2-furanyl)-3-phenyl-
- 5-(2′-furyl)-3-phenylisoxazole
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- Inchi: 1S/C13H9NO2/c1-2-5-10(6-3-1)11-9-13(16-14-11)12-7-4-8-15-12/h1-9H
- InChI Key: IDKANQICSIUQNM-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CO2)=CC(C2=CC=CC=C2)=N1
Computed Properties
- Exact Mass: 211.06337
Experimental Properties
- Density: 1.181±0.06 g/cm3(Predicted)
- Melting Point: 79-81 °C
- Boiling Point: 369.8±27.0 °C(Predicted)
- PSA: 39.17
- pka: -2.88±0.50(Predicted)
Isoxazole, 5-(2-furanyl)-3-phenyl- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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